5-(4'-methylbiphenyl-2-yl)-1H-tetrazole
Overview
Description
5-(4’-methylbiphenyl-2-yl)-1H-tetrazole is a compound that has been studied for its potential anticancer activities . It is a hybrid molecule designed by combining the structural features of biphenyl and tetrazole moieties .
Synthesis Analysis
The synthesis of 5-(4’-methylbiphenyl-2-yl)-1H-tetrazole involves the use of spectroscopic techniques such as FT-IR, 1H NMR, 13C NMR, and HMBC . The compound was prepared using a reported technique .Scientific Research Applications
Synthesis Methods
- A hydrothermal synthesis method of 5-(4'-methylbiphenyl-2-yl)-1H-tetrazole has been developed, offering a clean and safe process with high yield and purity. This method involves the reaction of 4'-methylbiphenyl-2-carbonitrile with sodium azide under hydrothermal conditions, resulting in a product with 99% purity without further recrystallization (Wang, Cai, & Xiong, 2013).
Pharmacological Analysis
- Tetrazole derivatives, including those based on the 5-(4'-methylbiphenyl-2-yl)-1H-tetrazole structure, have been designed, synthesized, and subjected to various pharmacological screenings. These screenings include angiotensin converting enzyme inhibition, anti-proliferative, anti-inflammatory, and anti-fungal activity analyses. Some compounds in this class have demonstrated significant pharmacological properties (Kamble et al., 2017).
Structural and Energetic Properties
- An extensive study on the structural and energetic properties of 5-(tetrazol-1-yl)-2H-tetrazole, a related compound, includes synthesis, vibrational spectroscopy, mass spectrometry, and X-ray diffraction analysis. The compound's potential as an energetic material in various applications was evaluated (Fischer, Izsák, Klapötke, & Stierstorfer, 2013).
Process Intensification
- Process intensification research using continuous micro reactors over batch reactors for the synthesis of 5-(4'-methyl-[1,1'-biphenyl]-2-yl)-1H-tetrazole has been conducted. This approach provides continuous product output, effective micro mixing, and better yield in small residence times compared to traditional methods (Maralla et al., 2017).
Corrosion Inhibition
- Theoretical studies have explored the use of 5-substituted 1H-tetrazoles as corrosion inhibitors on mild steel in acidic media. The Density Functional Theory (DFT) was used to calculate parameters such as energy gap and electronegativity, indicating the potential of these compounds as effective corrosion inhibitors (Elusta, 2019).
Synthesis of Novel Tetrazole Liquid Crystals
- New tetrazole liquid crystals have been synthesized and characterized. These crystals, including 4-[(2-alkyl)-2H-tetrazol-5-yl]phenyl 4-alkyloxybenzoates, show properties like nematic andsmectic mesophases, suggesting potential applications in materials science and display technology (Tariq et al., 2013).
Molecular Docking and Bioassay Studies
- Molecular docking and bioassay studies have been conducted on tetrazole derivatives, including those structurally related to 5-(4'-methylbiphenyl-2-yl)-1H-tetrazole. These studies aim to understand the interaction of these compounds within the active site of specific enzymes and evaluate their potential as cyclooxygenase-2 inhibitors (Al-Hourani et al., 2020).
Corrosion Inhibition in Chloride Solutions
- Tetrazole derivatives have been studied as corrosion inhibitors for copper in chloride solutions. The efficiency of these inhibitors was found to increase with pH, indicating their potential application in protecting copper materials in corrosive environments (Zucchi, Trabanelli, & Fonsati, 1996).
properties
IUPAC Name |
5-[2-(4-methylphenyl)phenyl]-2H-tetrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14-15-17-18-16-14/h2-9H,1H3,(H,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWOJMXKARYCRCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=CC=C2C3=NNN=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40152911 | |
Record name | L-158507 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40152911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4'-methylbiphenyl-2-yl)-1H-tetrazole | |
CAS RN |
120568-11-8 | |
Record name | 5-(4′-Methyl-1,1′-biphenyl-2-yl)-1H-tetrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120568-11-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Losartan potassium impurity E [EP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120568118 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-158507 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40152911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4â??-Methyl[1,1â??-biphenyl]-2-yl)-2H-tetrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | L-158507 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ECZ29UKI0W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.